4-(4-fluorophenyl)-1-(4-methoxy-3-methylbenzyl)-1,2,3,6-tetrahydropyridine

• IUPAC Name: 4-(4-fluorophenyl)-1-[(4-methoxy-3-methylphenyl)methyl]-3,6-dihydro-2H-pyridine
• InChI: InChI=1S/C20H22FNO/c1-15-13-16(3-8-20(15)23-2)14-22-11-9-18(10-12-22)17-4-6-19(21)7-5-17/h3-9,13H,10-12,14H2,1-2H3
• InChI Key: YULHBMCCRFFKAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CN2CCC(=CC2)C3=CC=C(C=C3)F)OC
• Molecular Formula: C20H22FNO
• Molecular Weight: 311.4 g/mol

Description

4-(4-fluorophenyl)-1-(4-methoxy-3-methylbenzyl)-1,2,3,6-tetrahydropyridine, also known as MPTP, is a synthetic compound that is widely used in scientific research to understand the mechanism of Parkinson's disease. MPTP is a potent neurotoxin that selectively destroys dopamine-producing neurons in the substantia nigra region of the brain, leading to the development of Parkinson's disease-like symptoms in humans and primates.

Mechanism of Action

4-(4-fluorophenyl)-1-(4-methoxy-3-methylbenzyl)-1,2,3,6-tetrahydropyridine is selectively taken up by dopamine-producing neurons in the substantia nigra region of the brain, where it is metabolized by the enzyme monoamine oxidase-B (MAO-B) to form 1-methyl-4-phenylpyridinium (MPP+). MPP+ is a potent neurotoxin that selectively damages dopamine-producing neurons, leading to a decrease in dopamine levels in the brain and the development of Parkinson's disease-like symptoms.
Biochemical and Physiological Effects:
4-(4-fluorophenyl)-1-(4-methoxy-3-methylbenzyl)-1,2,3,6-tetrahydropyridine-induced Parkinson's disease-like symptoms in animals include tremors, rigidity, bradykinesia, and postural instability. Biochemically, 4-(4-fluorophenyl)-1-(4-methoxy-3-methylbenzyl)-1,2,3,6-tetrahydropyridine leads to a decrease in dopamine levels in the brain, which is the hallmark of Parkinson's disease. 4-(4-fluorophenyl)-1-(4-methoxy-3-methylbenzyl)-1,2,3,6-tetrahydropyridine also leads to an increase in oxidative stress and inflammation in the brain, which are thought to contribute to the development of Parkinson's disease.

Advantages and Limitations for Lab Experiments

4-(4-fluorophenyl)-1-(4-methoxy-3-methylbenzyl)-1,2,3,6-tetrahydropyridine is a potent and selective neurotoxin that induces Parkinson's disease-like symptoms in animals, making it an ideal tool for studying the mechanism of Parkinson's disease. 4-(4-fluorophenyl)-1-(4-methoxy-3-methylbenzyl)-1,2,3,6-tetrahydropyridine is also relatively easy to administer and has a rapid onset of action, allowing for the rapid induction of Parkinson's disease-like symptoms in animals. However, 4-(4-fluorophenyl)-1-(4-methoxy-3-methylbenzyl)-1,2,3,6-tetrahydropyridine has some limitations in lab experiments, including the fact that it only induces a subset of the symptoms of Parkinson's disease and does not fully replicate the disease.

Future Directions

There are several future directions for research on 4-(4-fluorophenyl)-1-(4-methoxy-3-methylbenzyl)-1,2,3,6-tetrahydropyridine, including the development of new animal models of Parkinson's disease that more closely mimic the disease in humans. Other future directions include the identification of new therapeutic targets for the treatment of Parkinson's disease, the development of new drugs that can prevent or slow the progression of Parkinson's disease, and the evaluation of the long-term effects of 4-(4-fluorophenyl)-1-(4-methoxy-3-methylbenzyl)-1,2,3,6-tetrahydropyridine exposure on animals and humans.

Synthesis Methods

4-(4-fluorophenyl)-1-(4-methoxy-3-methylbenzyl)-1,2,3,6-tetrahydropyridine is synthesized by the reaction of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (4-(4-fluorophenyl)-1-(4-methoxy-3-methylbenzyl)-1,2,3,6-tetrahydropyridine) with hydrofluoric acid (HF) and 4-methoxy-3-methylbenzyl chloride (MMBC). The reaction is carried out under acidic conditions, and the product is purified by column chromatography.

Scientific Research Applications

4-(4-fluorophenyl)-1-(4-methoxy-3-methylbenzyl)-1,2,3,6-tetrahydropyridine is widely used in scientific research to induce Parkinson's disease-like symptoms in animals, particularly in primates. 4-(4-fluorophenyl)-1-(4-methoxy-3-methylbenzyl)-1,2,3,6-tetrahydropyridine is administered to animals either intravenously or intramuscularly, and the onset of Parkinson's disease-like symptoms is observed within a few days. 4-(4-fluorophenyl)-1-(4-methoxy-3-methylbenzyl)-1,2,3,6-tetrahydropyridine is also used to study the mechanism of Parkinson's disease and to evaluate the efficacy of potential therapeutic drugs.